![molecular formula C13H16N4OS B7583925 (2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone](/img/structure/B7583925.png)
(2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone
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Overview
Description
(2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone, also known as TAK-659, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound is currently being investigated for its ability to target B-cell receptor (BCR) signaling pathways, which are known to play a critical role in the development and progression of certain types of cancer.
Mechanism of Action
(2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone works by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key component of the BCR signaling pathway. By blocking the activity of BTK, this compound is able to disrupt the growth and survival of cancer cells that depend on this pathway for their survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have other effects on the body. For example, this compound has been found to inhibit the production of certain cytokines that are involved in the inflammatory response. Additionally, this compound has been shown to reduce the activation of T cells, which are important components of the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of (2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone is its specificity for BTK, which makes it a promising candidate for the treatment of B-cell malignancies. However, this specificity may also be a limitation, as it may not be effective against cancers that do not rely on BCR signaling pathways. Additionally, further research is needed to determine the optimal dosing and administration of this compound for maximum efficacy.
Future Directions
There are several potential future directions for research on (2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone. One area of interest is the development of combination therapies that include this compound and other agents that target different components of the BCR signaling pathway. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in clinical trials. Finally, researchers may also investigate the potential use of this compound in other disease states, such as autoimmune disorders.
Synthesis Methods
The synthesis of (2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone involves a multi-step process, beginning with the reaction of 2,2-dimethylthiomorpholine with 4-chloro-3-nitrobenzoic acid to form the corresponding amide. This intermediate is then subjected to a series of reactions, including reduction, cyclization, and substitution, to yield the final product.
Scientific Research Applications
(2,2-Dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone has been the subject of several preclinical studies, which have demonstrated its potential as a therapeutic agent for the treatment of various types of cancer. In particular, this compound has shown promise in targeting BCR signaling pathways in B-cell malignancies, such as chronic lymphocytic leukemia and mantle cell lymphoma.
Properties
IUPAC Name |
(2,2-dimethylthiomorpholin-4-yl)-imidazo[1,2-a]pyrimidin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4OS/c1-13(2)9-17(6-7-19-13)11(18)10-8-16-5-3-4-14-12(16)15-10/h3-5,8H,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWWOXQXWSVWLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCS1)C(=O)C2=CN3C=CC=NC3=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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